Cas no 2228509-14-4 (4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol)
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol
- 2228509-14-4
- EN300-1811958
-
- Inchi: 1S/C9H15N3O/c10-9(8-3-6-11-12-8)4-1-7(13)2-5-9/h3,6-7,13H,1-2,4-5,10H2,(H,11,12)
- InChI Key: IIDDMTYWVGNNJX-UHFFFAOYSA-N
- SMILES: OC1CCC(C2=CC=NN2)(CC1)N
Computed Properties
- Exact Mass: 181.121512110g/mol
- Monoisotopic Mass: 181.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 74.9Ų
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1811958-0.05g |
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol |
2228509-14-4 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1811958-0.1g |
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol |
2228509-14-4 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1811958-0.25g |
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol |
2228509-14-4 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1811958-0.5g |
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol |
2228509-14-4 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1811958-1.0g |
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol |
2228509-14-4 | 1g |
$1714.0 | 2023-06-01 | ||
| Enamine | EN300-1811958-2.5g |
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol |
2228509-14-4 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1811958-5.0g |
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol |
2228509-14-4 | 5g |
$4972.0 | 2023-06-01 | ||
| Enamine | EN300-1811958-10.0g |
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol |
2228509-14-4 | 10g |
$7373.0 | 2023-06-01 | ||
| Enamine | EN300-1811958-1g |
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol |
2228509-14-4 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1811958-5g |
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol |
2228509-14-4 | 5g |
$4102.0 | 2023-09-19 |
4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol
Comprehensive Overview of 4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol (CAS No. 2228509-14-4)
In the rapidly evolving field of medicinal chemistry and drug discovery, 4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol (CAS No. 2228509-14-4) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a cyclohexane ring with a pyrazole moiety and an amino group, making it a versatile intermediate for pharmaceutical applications. Researchers and industry professionals are increasingly exploring its potential in the development of novel therapeutics, particularly in areas such as central nervous system (CNS) disorders, anti-inflammatory agents, and cancer research.
The structural complexity of 4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol allows it to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and kinases. This has led to its investigation in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where modulation of specific pathways is critical. Additionally, its pyrazole component is known for its role in enhancing binding affinity and selectivity, making it a valuable scaffold in drug design.
Recent trends in AI-driven drug discovery have further highlighted the importance of compounds like 4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol. Machine learning models and virtual screening techniques are being employed to predict its interactions with potential targets, accelerating the identification of lead compounds. This aligns with the growing demand for precision medicine and personalized therapeutics, where tailored solutions are sought for complex diseases.
From a synthetic chemistry perspective, the preparation of 4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol involves multi-step reactions, often requiring catalytic hydrogenation and cyclization techniques. Its CAS No. 2228509-14-4 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's stability and solubility profiles are also under scrutiny, as these properties are crucial for its formulation into viable drug candidates.
In the context of green chemistry, efforts are being made to optimize the synthesis of 4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol to minimize environmental impact. This includes exploring biocatalytic routes and solvent-free reactions, which resonate with the global push for sustainable practices in the pharmaceutical industry. Such advancements are often discussed in forums and publications focused on sustainable drug development.
The pharmacological potential of 4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol is further underscored by its relevance in immunotherapy and autoimmune disease research. Its ability to modulate immune responses makes it a candidate for investigating new treatments for conditions like rheumatoid arthritis and multiple sclerosis. This aligns with the increasing prevalence of autoimmune disorders and the need for more effective therapies.
In summary, 4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol (CAS No. 2228509-14-4) represents a promising avenue for modern drug discovery. Its multifaceted applications, from CNS therapeutics to sustainable synthesis, position it as a compound worthy of continued exploration. As research progresses, it is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and pharmaceutical innovation.
2228509-14-4 (4-amino-4-(1H-pyrazol-3-yl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)